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Compound of Interest

Compound Name: Zirconium sulfate tetrahydrate

Cat. No.: B1593208

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties and associated
hazards of zirconium sulfate tetrahydrate. This document is intended for researchers,
scientists, and drug development professionals who utilize or are considering the use of this
compound in their work. The information is presented to ensure safe handling and informed
application of zirconium sulfate tetrahydrate in a laboratory and industrial setting.

Chemical and Physical Properties

Zirconium sulfate tetrahydrate is a white crystalline solid, an inorganic compound with the
chemical formula Zr(S0a4)2:4H20.[1][2][3] It is known for its solubility in water.[2][3][4][5][6] The
compound is generally stable under normal conditions of use and storage.[7][8][9] Key
guantitative physical and chemical properties are summarized in Table 1.
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Property Value Source
Molecular Formula Zr(S04)2:4H20 [2][10]
Molecular Weight 355.41 g/mol [10][11][22]
Appearance White crystalline powder/solid [4107]
Solubility in Water 52.5 g/100 mL [4]

Melting Point 410 °C (decomposes) [9][12]
Density 3.22 g/cm?3 [10][12]

Hazards and Safety Information

Zirconium sulfate tetrahydrate is classified as an irritant.[7] It can cause irritation to the skin,

eyes, and respiratory system.[1][7][11] Ingestion may lead to gastrointestinal irritation.[7][11]

The toxicological properties of this substance have not been fully investigated.[7][8]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for zirconium sulfate tetrahydrate:

o H315: Causes skin irritation.[11][12]

e H319: Causes serious eye irritation.[11][12]

e H335: May cause respiratory irritation.[11][12]
Pictograms:

e lwialt text

Toxicological Data
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Test Result Species Source
LD50 (Oral) 3500 mg/kg Rat [7]
LD50 (Oral) 1235 mg/kg Rat [7]

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate assessment of chemical
properties and hazards. Below are representative protocols based on standardized testing
guidelines for key parameters.

Determination of Acute Oral Toxicity (Representative
Protocol based on OECD Guideline 401)

This protocol outlines the general procedure for determining the acute oral toxicity (LD50) of a
substance like zirconium sulfate tetrahydrate.

Objective: To determine the median lethal dose (LD50) of the test substance after a single oral

administration.

Test Animals: Healthy, young adult rats of a single strain are used. At least 5 animals per dose
group are required.[4]

Procedure:

The test substance is administered orally by gavage in graduated doses to several groups of
animals, with one dose per group.[4]

e The animals are observed for mortality and clinical signs of toxicity for at least 14 days.
o Body weight is recorded weekly.

o All animals (deceased and surviving) undergo a gross necropsy at the end of the observation
period.

e The LD50 is calculated using a standard statistical method.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://store.astm.org/e0324-16.html
https://store.astm.org/e0324-16.html
https://www.benchchem.com/product/b1593208?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Determination of Melting Point (Representative Protocol
based on ASTM E324)

This protocol describes a general method for determining the melting point of a chemical
substance using the capillary tube method.[1]

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt (initial melting point) and the
temperature at which it becomes completely liquid (final melting point) are recorded to define
the melting range.[1]

Thermal Gravimetric Analysis (TGA) of a Hydrated Salt
(Representative Protocol)

This protocol outlines a general procedure for analyzing the thermal decomposition of a
hydrated salt like zirconium sulfate tetrahydrate to determine its water of hydration.

Apparatus: Thermogravimetric analyzer.

Procedure:

o Asmall, accurately weighed sample of the hydrated salt is placed in the TGA furnace.

e The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or air).

o The weight of the sample is continuously monitored and recorded as a function of
temperature.
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e The resulting TGA curve shows weight loss at specific temperatures, corresponding to the
loss of water molecules. The percentage of water in the hydrate can be calculated from the
weight loss.

Visualized Workflows and Relationships

To better illustrate the processes and logical sequences related to the handling and application
of zirconium sulfate tetrahydrate, the following diagrams are provided in the DOT language
for Graphviz.

Safe Handling Workflow for Corrosive Solids

This workflow outlines the essential steps for safely handling corrosive solids like zirconium
sulfate tetrahydrate in a laboratory setting.
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Safe handling workflow for corrosive solids.
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Preparation of a Sulfated Zirconia Catalyst

This diagram illustrates a simplified workflow for the preparation of a sulfated zirconia catalyst,

a common application of zirconium sulfate.
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Workflow for sulfated zirconia catalyst preparation.

Conclusion

Zirconium sulfate tetrahydrate is a valuable chemical with diverse applications. A thorough
understanding of its chemical properties and hazards, coupled with the implementation of
appropriate safety protocols, is paramount for its responsible use in research and development.
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This guide serves as a foundational resource to promote safe and effective handling and
application of this compound.

Disclaimer: This document is intended for informational purposes only and does not constitute
a replacement for a formal risk assessment or consultation of the official Safety Data Sheet
(SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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